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Compound of Interest

Compound Name: SR2640 hydrochloride

Cat. No.: B2447785 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to prevent and troubleshoot precipitation issues with

SR2640 hydrochloride stock solutions. Following these guidelines will help ensure the

accuracy and reproducibility of your experiments.

Compound Data Summary
A summary of the key quantitative data for SR2640 hydrochloride is provided below. Always

refer to the batch-specific Certificate of Analysis (CofA) for the most accurate information.
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Parameter Value Notes

Molecular Weight 406.87 g/mol

Use for accurate molar

concentration calculations.[1]

[2][3]

Chemical Formula C₂₃H₁₈N₂O₃·HCl ---

Purity ≥99%
Purity is typically determined

by HPLC.[1][4]

Solubility in DMSO ≤ 81 mg/mL (199.08 mM)[2][5]

Anhydrous, high-purity DMSO

is critical for achieving

maximum solubility.[5][6]

Solubility in Water Insoluble[2][5] ---

Solubility in Ethanol Insoluble[2][5] ---

Recommended Storage

(Powder)
-20°C for up to 3 years

Desiccate to protect from

moisture.[1]

Recommended Storage (Stock

Solution)

-20°C (short-term) or -80°C

(long-term)

Aliquoting is highly

recommended to avoid freeze-

thaw cycles.[6][7][8]

Frequently Asked Questions (FAQs)
Q1: What is SR2640 hydrochloride and what is its mechanism of action?

A1: SR2640 hydrochloride is a potent, selective, and competitive antagonist of the cysteinyl

leukotriene receptors CysLT₁ and CysLT₂.[1][4][5] It specifically inhibits the biological effects of

leukotriene D₄ (LTD₄) and leukotriene E₄ (LTE₄).[1][9] These leukotrienes are inflammatory

mediators that, upon binding to their receptors, trigger downstream signaling events such as

increased intracellular calcium, leading to effects like smooth muscle contraction.[1][9] By

blocking these receptors, SR2640 prevents these downstream effects.
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SR2640 hydrochloride blocks the CysLT₁ receptor.

Q2: What is the recommended solvent for preparing SR2640 hydrochloride stock solutions?
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A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of SR2640 hydrochloride.[1][2][5] It is practically insoluble in water and

ethanol.[2][5] It is crucial to use anhydrous (moisture-free), high-purity DMSO, as absorbed

moisture can significantly reduce the solubility of the compound and promote precipitation.[5]

[10]

Q3: My SR2640 hydrochloride stock solution has precipitated after storage. What should I

do?

A3: Precipitation in a DMSO stock solution upon storage, especially after freezing, can often be

reversed. Gently warm the vial in a 37°C water bath for 5-10 minutes and then vortex

thoroughly to redissolve the compound.[11][12] Always ensure the solution is clear and all

precipitate is dissolved before use.[6] To prevent this, ensure your stock concentration is not

too high and use anhydrous DMSO.

Q4: How can I prevent precipitation when diluting my DMSO stock solution into aqueous media

for experiments?

A4: This is a common issue known as "precipitation upon dilution" and occurs because the

compound is poorly soluble in the final aqueous medium.[13] To minimize this:

Warm Media: Gently warm your aqueous buffer or cell culture medium to 37°C before adding

the compound.[11]

Rapid Mixing: Add the DMSO stock solution dropwise into the aqueous medium while

vortexing or stirring vigorously to facilitate rapid dispersion.[11][14]

Lower Final DMSO Concentration: Keep the final concentration of DMSO in your working

solution as low as possible, typically below 0.5%, to avoid solvent-related effects and toxicity.

[6]

Serial Dilution: Instead of a single large dilution, perform an intermediate dilution step in your

aqueous medium.[11]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
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This protocol provides a detailed method for preparing a 10 mM stock solution of SR2640
hydrochloride in DMSO.

Materials:

SR2640 hydrochloride powder (MW: 406.87 g/mol )

Anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Pre-calculation:

To prepare a 10 mM stock solution, you need to dissolve 4.069 mg of SR2640
hydrochloride in 1 mL of DMSO.

Calculation: Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) ×

1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 406.87 g/mol × 1000 mg/g = 4.069 mg

Preparation:

Allow the vial of SR2640 hydrochloride powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Carefully weigh out the desired mass (e.g., 4.069 mg) of the powder and transfer it to a

sterile microcentrifuge tube.

Dissolution:
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Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the

powder.

Cap the tube tightly and vortex the solution thoroughly until all the powder is completely

dissolved. A clear solution should be observed.

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used

to assist dissolution.[12][15]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can promote precipitation and degradation,

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, tightly

sealed tubes.[6][7]

Label each aliquot clearly with the compound name, concentration, solvent, and date.

For long-term storage, place the aliquots at -80°C. For short-term storage (up to one

month), -20°C is acceptable.[6][8]

Troubleshooting Guide
Use this guide to diagnose and resolve common issues with SR2640 hydrochloride
precipitation.
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Troubleshooting workflow for SR2640 HCl precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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